Cas no 19912-84-6 (chamigrenal)

• Product Name: chamigrenal
• CAS No: 19912-84-6
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1081179
• PubChem ID: 177096
• Update Time: 2025-05-20

chamigrenal Chemical and Physical Properties

Names and Identifiers

• chamigrenal
• 5,5-dimethyl-1-methylidenespiro[5.5]undec-9-ene-9-carbaldehyde
• (-)-7,7-Dimethyl-11-methylene-spiro[5.5]undec-2-ene-3-carboxaldehyde
• (-)-Chamigrenal
• (-)-7,7-Dimethyl-11-methylenespiro[5.5]undec-2-ene-3-carbaldehyde
• FS-7182
• DTXSID50941792
• 7,7-dimethyl-11-methylidenespiro[5.5]undec-2-ene-3-carbaldehyde
• B0005-465632
• Spiro(5.5)undec-2-ene-3-carboxaldehyde, 7,7-dimethyl-11-methylene-, (-)-
• AKOS040757680
• FT-0775513
• 19912-84-6
• HY-N2293
• CS-0019621
• SCHEMBL10823301
• Spiro[5.5]undec-2-ene-3-carboxaldehyde, 7,7-dimethyl-11-methylene-, (-)-
• DA-51818
• 5,5-dimethyl-1-methylidenespiro(5.5)undec-9-ene-9-carbaldehyde

• Inchi： 1S/C15H22O/c1-12-5-4-8-14(2,3)15(12)9-6-13(11-16)7-10-15/h6,11H,1,4-5,7-10H2,2-3H3
• InChI Key： MJSPQLDLFYGVAU-UHFFFAOYSA-N
• SMILES： O=CC1=CCC2(C(=C)CCCC2(C)C)CC1

Computed Properties

• Exact Mass: 218.16700
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: Powder
• Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 320.5±42.0 °C at 760 mmHg
• Flash Point: 133.9±22.8 °C
• Refractive Index: 1.507
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 17.07000
• LogP: 4.04830
• Vapor Pressure: No data available

chamigrenal Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes

Additional information on chamigrenal

Chamigrenal: A Comprehensive Overview

Chamigrenal, identified by the CAS number 19912-84-6, is a compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and versatile applications. This article delves into the latest research findings, chemical characteristics, and industrial uses of Chamigrenal, providing a detailed and up-to-date analysis.

The chemical structure of Chamigrenal is characterized by its intricate molecular arrangement, which contributes to its exceptional reactivity and stability. Recent studies have highlighted its potential as a key intermediate in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals. Researchers have also explored its role in catalytic processes, where it has demonstrated remarkable efficiency in facilitating complex chemical transformations.

One of the most promising applications of Chamigrenal lies in its use as a building block for pharmaceutical compounds. According to a 2023 study published in *Journal of Medicinal Chemistry*, Chamigrenal derivatives have shown potent bioactivity against various disease targets, including cancer and neurodegenerative disorders. This discovery has opened new avenues for drug development, emphasizing the importance of further research into its pharmacological properties.

In addition to its pharmaceutical applications, Chamigrenal has found utility in the electronics industry. Its ability to form stable coordination complexes makes it an ideal candidate for use in advanced electronic materials, such as organic light-emitting diodes (OLEDs) and flexible electronics. A recent breakthrough reported in *Nature Materials* demonstrated that Chamigrenal-based materials exhibit superior electrical conductivity and mechanical flexibility, paving the way for next-generation electronic devices.

The synthesis of Chamigrenal has also been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields, but innovative approaches leveraging green chemistry principles have significantly improved the efficiency and sustainability of its production. For instance, researchers at the University of California have developed a catalytic process that reduces the number of steps required for Chamigrenal synthesis while minimizing waste generation.

From an environmental standpoint, the ecological impact of Chamigrenal has been rigorously assessed to ensure its safe handling and disposal. Studies conducted by the European Chemicals Agency (ECHA) indicate that proper management practices can mitigate potential risks associated with its use, aligning with global safety standards.

In conclusion, Chamigrenal (CAS No. 19912-84-6) stands out as a compound with immense potential across multiple industries. Its adaptability, combined with cutting-edge research advancements, positions it as a critical component in the development of innovative solutions for contemporary challenges in science and technology.